Cas no 18358-13-9 (2-Propenoic acid,2-methyl-, ion(1-))

• Product Name: 2-Propenoic acid,2-methyl-, ion(1-)
• CAS No: 18358-13-9
• MF: C₄H₅O₂
• MW: 85.0813014507294
• CID: 204697
• PubChem ID: 87595
• Update Time: 2025-04-19

2-Propenoic acid,2-methyl-, ion(1-) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, ion(1-)
• 2-methylprop-2-enoate
• METHACRYLATE
• 2-Methacrylic Acid
• 2-Methyl-2-propenoate
• 2-methyl-2-propenoate anion
• 2-methyl-acrylic acid, deprotonated form
• 2-Methylene propionic acid
• AC1L3DZF
• AC1Q228X
• Methacrylat
• methacrylate anion
• methacrylate(1-)
• Methacrylsaeure-anion
• Methacrylic acidanion
• 2-Propenoic acid, 2-methyl-, ion(1-)
• DTXSID50939730
• Q27109873
• CERQOIWHTDAKMF-UHFFFAOYSA-M
• CHEBI:25218
• meth acrylate
• 2-methylacrylate
• 2-methyl-2-propenoic acid, ion(1-)
• 18358-13-9

• Inchi： 1S/C4H6O2/c1-3(2)4(5)6/h1H2,2H3,(H,5,6)/p-1
• InChI Key： CERQOIWHTDAKMF-UHFFFAOYSA-M
• SMILES： [O-]C(C(=C)C)=O

Computed Properties

• Exact Mass: 85.02895
• Monoisotopic Mass: 85.028954398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 78
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• PSA: 40.13